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Compound of Interest

Compound Name: Cyanine3 alkyne

Cat. No.: B1192607

Get Quote

Application Note: High-Fidelity Labeling of Nucleic Acids using Cyanine3 Alkyne

Executive Summary
Cyanine3 (Cy3) Alkyne is a robust, bright orange fluorescent dye designed for bio-orthogonal

labeling via Click Chemistry. Unlike standard N-hydroxysuccinimide (NHS) esters, which

hydrolyze rapidly in aqueous buffers, the alkyne moiety is inert until activated by a Copper(I)

catalyst.

Critical Technical Distinction: Most commercial cell proliferation assays (e.g., EdU kits)

generate alkyne-modified DNA.[1] To label these, you would typically use a Cy3-Azide.[1] This

guide is specifically engineered for the use of Cy3-Alkyne. Therefore, your target DNA or RNA

must be modified with an Azide group (e.g., incorporated via 5-Azido-dUTP or 5-Azido-EU).[1]

This "reverse" labeling strategy is frequently used in high-density PCR labeling and specialized

RNA metabolic studies to avoid the steric bulk of the dye during enzymatic synthesis.

Technical Specifications: Cyanine3 Alkyne[1][2][3]
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Property Value Notes

Excitation Max 550 nm
Compatible with 532 nm or

555 nm lasers.[1]

Emission Max 570 nm Bright orange fluorescence.[1]

Extinction Coefficient ~150,000 L⋅mol⁻¹⋅cm⁻¹
High absorptivity leads to

strong signal.[1]

Quantum Yield ~0.31
Good brightness; rigid

polymethine chain.[1]

Solubility DMSO, DMF

Not water soluble. Must be

dissolved in organic co-solvent

before adding to aqueous

reaction.

Molecular Weight ~530.14 Da (Chloride salt)
Small footprint compared to

antibody conjugates.[1]

Reaction Type CuAAC
Requires Cu(I) catalyst

(generated in situ).[1][2]

Mechanism of Action: The CuAAC Reaction
The labeling relies on the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).[1][2][3][4]

This reaction forms a 1,2,3-triazole linkage which is chemically hyper-stable, resistant to

hydrolysis, and does not interfere with hybridization or sequencing.[1]

Expert Insight: The reaction requires Copper(I).[3][5][6][7] Since Cu(I) is unstable and oxidizes

to Cu(II) in air, we generate it in situ using CuSO₄ (Cu(II)) and Sodium Ascorbate (Reducing

Agent).[1]

Crucial Safety Note for RNA: Copper generates Reactive Oxygen Species (ROS) via the

Fenton pathway, which can rapidly degrade RNA. You must use a ligand like THPTA or BTTAA

to chelate the copper, accelerating the reaction while protecting the nucleic acid backbone from

degradation.
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Figure 1: Mechanism of CuAAC conjugation.[1][2] The Cu(I) catalyst brings the Azide-DNA and

Cy3-Alkyne into proximity, collapsing them into a stable triazole ring.[1]

Protocol A: High-Density Labeling of PCR Products
Application: Creating highly fluorescent probes for FISH (Fluorescence In Situ Hybridization) or

microarray analysis. Pre-requisite: PCR product generated using a mix of dTTP and 5-Azido-

dUTP.[1]

Reagents Required:
Azide-DNA: 1–5 µg (in water or TE).[1]

Cy3 Alkyne Stock: 10 mM in DMSO.

CuSO₄ Solution: 100 mM in water.

THPTA Ligand: 250 mM in water (Essential for DNA protection).

Sodium Ascorbate: 500 mM in water (Freshly prepared—do not store).

Reaction Buffer: 100 mM Sodium Phosphate, pH 7.0.

Step-by-Step Workflow:
DNA Preparation: Dissolve 1 µg of Azide-modified DNA in 25 µL of Reaction Buffer.

Why? Phosphate buffer maintains pH 7.[3] Click chemistry is pH insensitive (4–10), but

DNA stability requires physiological pH.
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Catalyst Premix (The "Master Mix"): In a separate tube, mix CuSO₄ and THPTA before

adding to the DNA.

Mix 1 µL CuSO₄ (100 mM) + 2 µL THPTA (250 mM).

Incubate for 1 minute.

Expert Insight: This forms the Cu-THPTA complex immediately.[1] Adding "naked" copper

to DNA can cause precipitation or strand breaks.

Reaction Assembly: Add reagents to the DNA solution in this exact order:

+2 µL Cy3 Alkyne (10 mM).[1] (Final conc: ~0.5 mM).[1]

+3 µL Catalyst Premix (from Step 2).

+2 µL Sodium Ascorbate (500 mM).[1]

Total Volume: ~32 µL.

Incubation: Incubate at Room Temperature for 30–60 minutes in the dark.

Note: Do not heat.[8][9] Cy3 is heat-stable, but thermal energy can accelerate copper-

mediated DNA damage.[1]

Purification (Mandatory): Unreacted Cy3 Alkyne is hydrophobic and will cause high

background.

Method: Ethanol Precipitation.[10]

Add 0.1 volume 3M Sodium Acetate (pH 5.2) and 2.5 volumes ice-cold 100% Ethanol.

Freeze at -20°C for 30 mins. Centrifuge at 12,000 x g for 15 mins.

Wash pellet with 70% Ethanol. Air dry and resuspend in TE buffer.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.sigmaaldrich.com/HK/zh/product/aldrich/777331
https://www.sigmaaldrich.com/HK/zh/product/aldrich/777331
https://www.sigmaaldrich.com/HK/zh/product/aldrich/777331
https://www.sigmaaldrich.com/HK/zh/product/aldrich/777331
https://vectorlabs.com/products/cy3-alkyne/?print-products=pdf
https://vectorlabs.com/products/cy3-alkyne/
https://www.sigmaaldrich.com/HK/zh/product/aldrich/777331
https://broadpharm.com/protocol_files/azide_alkyne_click_chemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192607?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol B: Post-Synthetic Labeling of RNA
(Metabolic)
Application: Imaging RNA transcription in cells (EU Assay equivalent, but using Azide-EU). Pre-

requisite: Cells incubated with 5-Azido-Uridine (5-AU).[1]

Reagents Required:
Fixative: 3.7% Formaldehyde in PBS.[3]

Permeabilization: 0.5% Triton X-100 in PBS.[3]

Click Cocktail: See Table below.

Step-by-Step Workflow:
Metabolic Incorporation: Incubate cells with 1 mM 5-Azido-Uridine for 1–4 hours.[1]

Fixation & Permeabilization: Fix cells (15 min), wash with PBS. Permeabilize (15 min), wash

with PBS.

Click Reaction: Prepare the cocktail immediately before use. Add in order:

Component Final Conc. Volume (for 1 mL)

PBS (Buffer) 1x 860 µL

CuSO₄ 2 mM 20 µL (100 mM stock)

THPTA Ligand 10 mM 40 µL (250 mM stock)

Cy3 Alkyne 20 µM 2 µL (10 mM stock)

Sodium Ascorbate 10 mM 20 µL (500 mM stock)

Expert Insight: Notice the high THPTA:Copper ratio (5:1). This is critical for RNA. If you

see RNA fragmentation (smearing on gels), increase THPTA to 50 mM.

Staining: Add cocktail to cells. Incubate 30 minutes at Room Temp, protected from light.
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Washing: Wash 3x with PBS containing 0.1% Tween-20 to remove sticky hydrophobic dye.

[1]
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Figure 2: Complete experimental workflow from enzymatic incorporation to final analysis.
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Troubleshooting & Optimization
Issue Probable Cause Expert Solution

Precipitation in Tube Cy3 Alkyne insolubility

Cy3 Alkyne is hydrophobic.[1]

Ensure it is dissolved in

DMSO/DMF first. Do not

exceed 10% organic solvent in

the final aqueous mix.

RNA Degradation Copper toxicity

Increase THPTA concentration.

Alternatively, use BTTAA

ligand, which allows for lower

copper loading [1].[11]

High Background Insufficient washing

Cy3 sticks to plastics and

membranes. Use Tween-20 in

wash buffers.[1] For DNA,

perform two rounds of Ethanol

precipitation.[10]

Low Signal Oxidation of Copper

Sodium Ascorbate degrades

rapidly in solution. Always

make the Ascorbate solution

fresh (within 15 mins of use).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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